Cas no 2361826-56-2 (N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide)
N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26581438
- N-[4-[4-(2-Methoxyethyl)piperidine-1-carbonyl]phenyl]prop-2-enamide
- Z3359877581
- 2361826-56-2
- N-{4-[4-(2-methoxyethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide
- N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide
-
- Inchi: 1S/C18H24N2O3/c1-3-17(21)19-16-6-4-15(5-7-16)18(22)20-11-8-14(9-12-20)10-13-23-2/h3-7,14H,1,8-13H2,2H3,(H,19,21)
- InChI Key: UBJSYNSPVNXNBC-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(N2CCC(CCOC)CC2)=O)C=C1)(=O)C=C
Computed Properties
- Exact Mass: 316.17869263g/mol
- Monoisotopic Mass: 316.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 518.9±46.0 °C(Predicted)
- pka: 13.29±0.70(Predicted)
N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581438-0.05g |
N-{4-[4-(2-methoxyethyl)piperidine-1-carbonyl]phenyl}prop-2-enamide |
2361826-56-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide
Professional Introduction to N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide (CAS No. 2361826-56-2)
N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide, a compound with the CAS number 2361826-56-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the amide and piperidine moieties, underscores its versatility and utility in designing novel therapeutic agents.
The molecular framework of N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide incorporates a phenyl ring linked to a propenamide moiety, further modified by a carbonyl group connected to a piperidine ring substituted with a 2-methoxyethyl group. This structural complexity not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its interaction with biological targets. Such structural features are often exploited in the design of molecules that exhibit enhanced binding affinity and selectivity towards specific enzymes or receptors.
In recent years, there has been growing interest in the development of small molecule inhibitors that target kinases and other enzyme families involved in critical signaling pathways. N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide has been identified as a promising candidate in this context due to its ability to modulate the activity of certain kinases. Preliminary studies have demonstrated that this compound can interact with key residues within the active site of target enzymes, thereby inhibiting their catalytic activity. This mechanism of action is particularly relevant in the treatment of cancers and inflammatory diseases, where aberrant kinase activity plays a pivotal role.
The synthesis of N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the amide group and the piperidine moiety are critical steps that influence the compound's overall pharmacological profile. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only enhance the efficiency of production but also facilitate the scalability required for industrial applications.
One of the most compelling aspects of N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of analogs with tailored pharmacological properties. This flexibility is particularly valuable in drug discovery programs, where iterative optimization is often necessary to achieve desired efficacy and safety profiles. The compound's structural diversity also makes it an attractive scaffold for structure-based drug design approaches.
Evaluation of N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide in cellular and animal models has provided insights into its biological activity and potential therapeutic applications. In vitro studies have shown that this compound exhibits inhibitory effects on several kinases, including those implicated in cancer progression. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for evaluating its clinical potential. These findings support further investigation into its use as a lead compound for developing novel therapeutics.
The integration of computational chemistry techniques has further enhanced the understanding of N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide's interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interactions between the compound and target proteins. These computational approaches complement experimental data and provide valuable insights into optimizing lead structures for improved potency and selectivity. The use of machine learning algorithms has also been explored to accelerate virtual screening processes and identify novel derivatives with enhanced pharmacological properties.
As research in medicinal chemistry continues to evolve, N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide is poised to play a significant role in addressing unmet medical needs. Its unique structural features and promising biological activity make it a valuable asset in drug discovery efforts aimed at developing treatments for complex diseases such as cancer and inflammation-related disorders. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.
The future direction of research on N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide will likely focus on expanding its chemical space through innovative synthetic strategies and exploring new therapeutic indications. Advances in biocatalysis and flow chemistry may offer additional opportunities for optimizing production processes while maintaining high standards of quality control. Furthermore, interdisciplinary approaches that combine expertise from chemistry, biology, and pharmacology will be crucial in unlocking the full potential of this compound as a therapeutic agent.
2361826-56-2 (N-[4-[[4-(2-Methoxyethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)